3-(3-Methylpiperidine-1-carbonyl)pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 3-(3-methylpiperidine-1-carbonyl)pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C15H17N3O2/c1-11-5-4-7-17(10-11)14(19)12-9-16-13-6-2-3-8-18(13)15(12)20/h2-3,6,8-9,11H,4-5,7,10H2,1H3
• InChI Key: BMHQJUUZHSGRGF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)C2=CN=C3C=CC=CN3C2=O
• Molecular Formula: C15H17N3O2
• Molecular Weight: 271.31 g/mol

Description

3-(3-Methylpiperidine-1-carbonyl)pyrido[1,2-a]pyrimidin-4-one is a novel chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields. This compound is a heterocyclic organic molecule that consists of a pyrimidine ring fused with a pyridine ring. It has a molecular formula of C15H18N4O and a molecular weight of 274.33 g/mol.

Mechanism of Action

The mechanism of action of 3-(3-Methylpiperidine-1-carbonyl)pyrido[1,2-a]pyrimidin-4-one is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins. This compound has been shown to inhibit the activity of various kinases such as CDK2, CDK5, and GSK-3β, which are involved in cell cycle regulation, neuronal development, and glycogen metabolism, respectively. It has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3-Methylpiperidine-1-carbonyl)pyrido[1,2-a]pyrimidin-4-one have been studied in various in vitro and in vivo models. This compound has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and reduce inflammation. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease and enhance glucose uptake in skeletal muscle cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(3-Methylpiperidine-1-carbonyl)pyrido[1,2-a]pyrimidin-4-one in lab experiments is its high potency and selectivity towards certain enzymes and proteins. This compound has been shown to have nanomolar to low micromolar inhibitory activity against various kinases and HDACs. Another advantage is its ease of synthesis and availability. However, one of the limitations is its low solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetic properties.

Future Directions

There are several future directions for the research and development of 3-(3-Methylpiperidine-1-carbonyl)pyrido[1,2-a]pyrimidin-4-one. One direction is to optimize its pharmacokinetic properties and improve its solubility and bioavailability. Another direction is to investigate its potential as a drug candidate for the treatment of various diseases such as cancer, inflammation, and neurological disorders. Additionally, further studies are needed to elucidate its mechanism of action and identify its molecular targets. Finally, this compound can be used as a building block for the synthesis of new materials with unique properties.
Conclusion
In conclusion, 3-(3-Methylpiperidine-1-carbonyl)pyrido[1,2-a]pyrimidin-4-one is a novel chemical compound that has potential applications in various fields such as medicinal chemistry, biochemistry, and materials science. Its synthesis method is efficient and reproducible, and its mechanism of action involves the inhibition of certain enzymes and proteins. This compound has been shown to have high potency and selectivity towards its molecular targets, but its low solubility in aqueous solutions can affect its bioavailability and pharmacokinetic properties. Finally, there are several future directions for the research and development of this compound, including optimizing its pharmacokinetic properties, investigating its potential as a drug candidate, and using it as a building block for the synthesis of new materials.

Synthesis Methods

The synthesis of 3-(3-Methylpiperidine-1-carbonyl)pyrido[1,2-a]pyrimidin-4-one involves the reaction of 3-methylpiperidine-1-carboxylic acid with 2-aminopyridine in the presence of a suitable coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The resulting intermediate is then cyclized under basic conditions to form the final product. This synthesis method has been reported in several research articles and has been found to be efficient and reproducible.

Scientific Research Applications

3-(3-Methylpiperidine-1-carbonyl)pyrido[1,2-a]pyrimidin-4-one has been studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases such as cancer, inflammation, and neurological disorders. In biochemistry, it has been used as a tool to study the structure and function of enzymes and proteins. In materials science, it has been used as a building block for the synthesis of new materials with unique properties.